Cas no 2764017-84-5 ([4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride)

• Product Name: [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride
• CAS No: 2764017-84-5
• MF: C₇H₁₁F₃O₃S
• MW: 232.220651865005
• CID: 5559878
• PubChem ID: 165997725
• Update Time: 2025-06-14

[4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2764017-84-5
• EN300-37274610
• [4-(difluoromethyl)oxan-4-yl]methanesulfonyl fluoride
• [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride

• Inchi： 1S/C7H11F3O3S/c8-6(9)7(5-14(10,11)12)1-3-13-4-2-7/h6H,1-5H2
• InChI Key： FTWAXIWHLIQKQV-UHFFFAOYSA-N
• SMILES： S(CC1(C(F)F)CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 232.03809987g/mol
• Monoisotopic Mass: 232.03809987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride

Recent Advances in the Study of [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl Fluoride (CAS: 2764017-84-5)

The compound [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride (CAS: 2764017-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties as a sulfonyl fluoride-based covalent inhibitor. Sulfonyl fluorides have emerged as versatile warheads in targeted covalent inhibitors, offering a balance between reactivity and stability, making them attractive for drug discovery and chemical biology applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies have highlighted the synthetic accessibility of [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride, with optimized routes yielding high purity and good scalability. The presence of the difluoromethyl group on the tetrahydropyran ring enhances the electrophilicity of the sulfonyl fluoride moiety, making it particularly reactive towards nucleophilic residues such as serine, threonine, and tyrosine in proteins. This reactivity profile has been exploited in activity-based protein profiling (ABPP) studies to map enzyme active sites and identify novel targets for therapeutic intervention.

In the context of medicinal chemistry, [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride has shown promise as a covalent modifier of disease-relevant proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting a class of serine hydrolases implicated in inflammatory disorders. The compound exhibited excellent cell permeability and target engagement in cellular assays, with minimal off-target effects, as confirmed by quantitative proteomics analysis. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Structural biology studies utilizing X-ray crystallography have provided atomic-level insights into the binding mode of [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride with its protein targets. The tetrahydropyran ring appears to contribute to favorable binding interactions in hydrophobic pockets, while the sulfonyl fluoride warhead forms a stable covalent bond with the catalytic serine residue. These structural insights are guiding the rational design of more potent and selective analogs with improved pharmacological properties.

From a safety and toxicology perspective, preliminary studies indicate that [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride exhibits a favorable profile in preclinical models. The compound demonstrates good metabolic stability and limited reactivity with glutathione, suggesting reduced potential for nonspecific toxicity. However, further studies are needed to fully characterize its pharmacokinetic properties and in vivo safety profile before clinical translation.

Looking forward, researchers are exploring the application of [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride in targeted protein degradation strategies. By conjugating the sulfonyl fluoride warhead to E3 ligase ligands, scientists aim to develop proteolysis-targeting chimeras (PROTACs) that can selectively degrade disease-causing proteins. This innovative approach could significantly expand the therapeutic potential of this compound class in oncology and other disease areas.

In conclusion, [4-(Difluoromethyl)oxan-4-yl]methanesulfonyl fluoride (CAS: 2764017-84-5) represents a valuable chemical probe and potential therapeutic lead in the growing field of covalent drug discovery. Its unique combination of reactivity, selectivity, and synthetic accessibility makes it an important tool for both basic research and drug development efforts. As research continues, we anticipate further insights into its biological applications and the development of optimized derivatives with enhanced therapeutic potential.